Cas no 70243-51-5 ((1R,3r,5S)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol)

• Product Name: (1R,3r,5S)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol
• CAS No: 70243-51-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• MDL: MFCD00209918
• CID: 547541
• PubChem ID: 14403180
• Update Time: 2024-10-27

(1R,3r,5S)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-ol, 9-(phenylmethyl)-, endo-
• (1R,3r,5S)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol
• N-BENZYLTROPAN-4-OL
• (3-endo)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol
• Rac-(1S,5R)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol
• (1S,5R)-9-benzyl-9-azabicyclo[3.3.1]nonan-3-ol
• AS-68263
• 2291-60-3
• DTXSID301216665
• W14641
• 9-exo-9-(Phenylmethyl)-9-azabicyclo[3.3.1]nonan-3-ol
• CHEMBL3084486
• AKOS037646344
• AKOS037478147
• CS-0047169
• SCHEMBL911838
• SCHEMBL910594
• VCA24351
• 70243-51-5

• MDL： MFCD00209918
• Inchi： 1S/C15H21NO/c17-15-9-13-7-4-8-14(10-15)16(13)11-12-5-2-1-3-6-12/h1-3,5-6,13-15,17H,4,7-11H2/t13-,14+,15?
• InChI Key： DNAGSRDCXSVFLX-YIONKMFJSA-N
• SMILES： OC1C[C@H]2CCC[C@@H](C1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 2.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 57-59 °CEnamineEN300-51181
• Boiling Point: 369.4±22.0 °C at 760 mmHg
• Flash Point: 123.3±16.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1R,3r,5S)-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)